Cas no 132560-06-6 (1-methyl-3-(2-phenylethyl)-3,7-dihydro-1H-purine-2,6-dione)
132560-06-6 structure
Product Name:1-methyl-3-(2-phenylethyl)-3,7-dihydro-1H-purine-2,6-dione
CAS No:132560-06-6
MF:C14H14N4O2
MW:270.28656244278
CID:1230596
PubChem ID:3076824
Update Time:2025-04-20
1-methyl-3-(2-phenylethyl)-3,7-dihydro-1H-purine-2,6-dione Chemical and Physical Properties
Names and Identifiers
-
- 1-methyl-3-(2-phenylethyl)-3,7-dihydro-1H-purine-2,6-dione
- 1-methyl-3-(2-phenylethyl)-7H-purine-2,6-dione
- 1H-Purine-2,6-dione, 3,7-dihydro-1-methyl-3-(2-phenylethyl)-
- Xanthine, 1-methyl-3-phenethyl-
- 132560-06-6
- DTXSID60157625
- BRN 4202435
-
- Inchi: 1S/C14H14N4O2/c1-17-13(19)11-12(16-9-15-11)18(14(17)20)8-7-10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3,(H,15,16)
- InChI Key: ICAXBBVKDJEQCZ-UHFFFAOYSA-N
- SMILES: O=C1N(C)C(C2=C(N=CN2)N1CCC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 269.10399
- Monoisotopic Mass: 270.11167570g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 395
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 69.3Ų
Experimental Properties
- PSA: 66.4
1-methyl-3-(2-phenylethyl)-3,7-dihydro-1H-purine-2,6-dione Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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5. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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